Cas no 135215-12-2 (3-Quinolinecarboxylic acid, 1,4-dihydro-4-oxo-6,7-bis(phenylmethoxy)-)

• Product name: 3-Quinolinecarboxylic acid, 1,4-dihydro-4-oxo-6,7-bis(phenylmethoxy)-
• CAS No: 135215-12-2
• MF: C₂₄H₁₉NO₅
• MW: 401.411
• CID: 3712606
• PubChem ID: 19021393

3-Quinolinecarboxylic acid, 1,4-dihydro-4-oxo-6,7-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 1,4-dihydro-4-oxo-6,7-bis(phenylmethoxy)-
• 6,7-bis(benzyloxy)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• DB-398993
• 135215-12-2
• SCHEMBL9425394

• Inchi： InChI=1S/C24H19NO5/c26-23-18-11-21(29-14-16-7-3-1-4-8-16)22(30-15-17-9-5-2-6-10-17)12-20(18)25-13-19(23)24(27)28/h1-13H,14-15H2,(H,25,26)(H,27,28)
• InChI Key： WYVUGGLDHMIWRD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 401.12632271Da
• Monoisotopic Mass: 401.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.9Ų